Cas no 87642-36-2 (1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine)

• Product Name: 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine
• CAS No: 87642-36-2
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 654094
• PubChem ID: 44383892
• Update Time: 2025-11-02

1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-1-methyl-3-phenyl-
• 1-methyl-3-phenyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• CHEMBL1184764
• SCHEMBL10801866
• DTXSID80658624
• 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• AKOS022540676
• SR-01000376219
• 87642-36-2
• F2198-7373
• SR-01000376219-1
• 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine

• Inchi： 1S/C13H15N3/c1-16-12-7-8-14-9-11(12)13(15-16)10-5-3-2-4-6-10/h2-6,14H,7-9H2,1H3
• InChI Key： QZRLKPOIVPRTRF-UHFFFAOYSA-N
• SMILES： N1(C)C2CCNCC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine

Comprehensive Overview of 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 87642-36-2)

1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 87642-36-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural framework. The compound belongs to the pyrazolo[4,3-c]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals often search for pyrazolo[4,3-c]pyridine derivatives due to their potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways.

The molecular structure of 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine features a fused bicyclic system, combining a pyrazole ring with a partially saturated pyridine moiety. This configuration is of particular interest in medicinal chemistry, as it mimics the core structures of several clinically relevant compounds. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds in virtual screening and molecular docking studies, making this compound a subject of ongoing investigation.

One of the most frequently asked questions about CAS No. 87642-36-2 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including cyclization and functional group interconversion strategies. Researchers often explore green chemistry approaches to optimize its synthesis, aligning with the growing demand for sustainable and eco-friendly methodologies in chemical production.

In the context of pharmacological research, 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine has been studied for its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in the development of therapeutics for conditions such as anxiety, pain, and neurodegenerative diseases. The compound's structure-activity relationship (SAR) is a hot topic in forums and academic discussions, as slight modifications to its core can significantly alter its biological profile.

Another area of interest is the compound's role in catalysis and material science. Its nitrogen-rich structure makes it a candidate for designing ligands in transition metal catalysis, which is essential for producing fine chemicals and pharmaceuticals. Additionally, its potential use in organic electronics has been explored, given the increasing demand for novel semiconducting materials in the tech industry.

From a commercial perspective, CAS No. 87642-36-2 is often listed in chemical databases alongside related pyrazolo[4,3-c]pyridine analogs. Suppliers and manufacturers frequently highlight its purity and availability, catering to the needs of academic and industrial laboratories. The compound's stability and solubility properties are also key considerations for researchers, as these factors influence its applicability in various experimental settings.

In summary, 1-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine represents a versatile and intriguing molecule with broad relevance in drug development, catalysis, and material science. Its structural complexity and functional diversity continue to inspire innovative research, making it a valuable subject for both novice and experienced chemists. As the scientific community increasingly embraces computational chemistry and high-throughput screening, the potential applications of this compound are expected to expand even further.